Cas no 74201-47-1 ((2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid
• CAS No: 74201-47-1
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• MDL: MFCD23381227
• CID: 2191589
• PubChem ID: 11291883
• Update Time: 2025-05-20

(2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Boc-tyr-pro-oh
• (2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid
• t-butyloxycarbonyl-tyrosyl-proline
• 74201-47-1
• (2S)-1-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carboxylic acid
• EN300-20237937

• MDL： MFCD23381227
• Inchi： 1S/C19H26N2O6/c1-19(2,3)27-18(26)20-14(11-12-6-8-13(22)9-7-12)16(23)21-10-4-5-15(21)17(24)25/h6-9,14-15,22H,4-5,10-11H2,1-3H3,(H,20,26)(H,24,25)/t14-,15-/m0/s1
• InChI Key： NSIPXPQHZLNRJQ-GJZGRUSLSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(=O)OC(C)(C)C)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 378.17908655Da
• Monoisotopic Mass: 378.17908655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid

Compound CAS No 74201-47-1: A Comprehensive Overview

The compound with CAS No 74201-47-1, known as (2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid, is a highly specialized molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

CAS No 74201-47-1 is a chiral molecule, with the (2S) configuration playing a critical role in its pharmacokinetic properties and interactions within biological systems. The presence of a tert-butoxy carbonyl group (Boc) highlights its potential as a protective group in peptide synthesis, while the hydroxyphenyl moiety introduces aromaticity and hydrophilic characteristics that enhance its solubility and bioavailability.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as stereocontrolled synthesis and peptide coupling methodologies. Researchers have explored its application as a precursor in the development of bioactive peptides and protein-targeted drugs. The integration of computational chemistry tools, including molecular docking and dynamics simulations, has provided deeper insights into its binding affinities and selectivity profiles.

The structural complexity of (2S)-1-(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoylpyrrolidine-2-carboxylic acid makes it an ideal candidate for exploring enantioselective reactions and asymmetric catalysis. Its stereochemistry has been shown to influence its pharmacodynamic properties significantly, underscoring the importance of chirality in drug design.

In terms of therapeutic applications, this compound has demonstrated potential in targeting various disease states, including neurodegenerative disorders and inflammatory conditions. Preclinical studies have highlighted its ability to modulate key signaling pathways, offering a novel avenue for intervention in complex pathophysiological processes.

Moreover, the integration of green chemistry principles in the synthesis of CAS No 74201-47-1 has been a focal point for sustainable drug development. Researchers have optimized reaction conditions to minimize waste generation and reduce environmental impact, aligning with global efforts toward eco-friendly chemical practices.

The compound's versatility is further evidenced by its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations enables the creation of diverse chemical libraries, which are invaluable for high-throughput screening campaigns.

In conclusion, CAS No 74201-47-1 represents a significant advancement in the realm of organic synthesis and drug discovery. Its unique structural attributes, coupled with cutting-edge research methodologies, position it as a promising candidate for future therapeutic interventions. Continued exploration into its properties will undoubtedly yield further insights into its potential applications across multiple therapeutic areas.